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Compound of Interest

Compound Name: Cyanamide-15N2

Cat. No.: B15559168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for Cyanamide-
15N2. Given that the isotopic labeling with ¹⁵N is unlikely to alter the chemical's fundamental

toxicological and reactive properties, this document adheres to the safety protocols established

for unlabeled cyanamide. This guide is intended for professionals in research, scientific, and

drug development fields and synthesizes data from multiple safety sources to ensure a

comprehensive overview.

Hazard Identification and Classification
Cyanamide-15N2 is classified as a hazardous substance and requires careful handling to

mitigate risks. It is toxic if swallowed or in contact with skin, causes severe skin burns and eye

damage, and may cause an allergic skin reaction.[1][2][3] Furthermore, it is suspected of

causing cancer and damage to fertility or an unborn child, and may cause damage to organs

through prolonged or repeated exposure.[1][2][3]

Table 1: GHS Hazard Classification
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Hazard Class Category

Acute Toxicity, Oral 3

Acute Toxicity, Dermal 3

Skin Corrosion/Irritation 1B

Serious Eye Damage/Eye Irritation 1

Skin Sensitization 1

Carcinogenicity 2

Reproductive Toxicity 2

Specific Target Organ Toxicity (Repeated

Exposure)
2

Hazardous to the Aquatic Environment, Long-

term
3

Source:[1][4]

Table 2: Hazard Statements (H-codes)
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Code Statement

H301 Toxic if swallowed.

H311 Toxic in contact with skin.

H314 Causes severe skin burns and eye damage.

H317 May cause an allergic skin reaction.

H351 Suspected of causing cancer.

H361
Suspected of damaging fertility or the unborn

child.

H373
May cause damage to organs (Thyroid) through

prolonged or repeated exposure.

H412 Harmful to aquatic life with long lasting effects.

Source:[2][3][4]

Physical and Chemical Properties
Understanding the physical and chemical properties of Cyanamide-15N2 is crucial for safe

handling and storage.

Table 3: Physical and Chemical Properties
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Property Value

Appearance
Colorless, hygroscopic, deliquescent crystals.[5]

[6]

Molecular Formula H₂¹⁵N₂C

Molecular Weight 44.03 g/mol [4]

Melting Point 40 - 47 °C / 104 - 116.6 °F[1][2]

Boiling Point 260 °C / 500 °F (decomposes)[1][2][7]

Solubility in Water 85 g/100 ml (25 °C)[7]

Vapor Pressure 0.005 hPa @ 20°C[2]

pH 3.5 - 4.2 (560 g/L aq. sol.)[1]

Flash Point 141 °C / 285.8 °F[1][2]

Autoignition Temperature >360 °C[2]

Exposure Controls and Personal Protection
Strict adherence to exposure controls and the use of appropriate personal protective

equipment (PPE) are mandatory when handling Cyanamide-15N2.

Table 4: Workplace Exposure Limits

Organization Limit

NIOSH 2 mg/m³ (10-hour TWA)[8]

ACGIH 2 mg/m³ (8-hour TWA)[8]

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Local exhaust ventilation should be used at the site of chemical release.[8]
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Emergency eyewash stations and safety showers must be readily accessible.[1][8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][5]

Skin Protection:

Wear protective gloves. The specific material should be chosen based on the

breakthrough time and permeation rate for the substance.

Wear appropriate protective clothing to prevent skin exposure, such as a lab coat, apron,

or coveralls.[1][8][9]

All protective clothing should be clean and put on before work.[8]

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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